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Introduction

Cerin, with the Chemical Abstracts Service (CAS) number 468-67-7, is a naturally occurring
pentacyclic triterpenoid. Structurally, it is identified as 2a-hydroxyfriedelin. Cerin is closely
related to the more extensively studied triterpenoid, friedelin, and they often co-exist in natural
sources. This technical guide provides a comprehensive overview of the known natural sources
of Cerin, detailed methodologies for its isolation and purification, and an exploration of its
potential biological significance based on related compounds.

Natural Sources and Abundance

Cerin is primarily found alongside friedelin in various plant species, mosses, and lichens.
Historically, cork from the cork oak tree (Quercus suber) is a well-documented source of both
compounds. While quantitative data for Cerin is limited in the scientific literature, the
abundance of its parent compound, friedelin, has been reported in numerous sources. It is
plausible that the concentration of Cerin is significantly lower than that of friedelin in these
sources.

Table 1: Notable Natural Sources of Friedelin (and likely Cerin)
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. Reported
Plant/Organis . . .
. Species Plant Part Friedelin Reference
m Family
Content
Major
Quercus suber ) )
Fagaceae Cork triterpenoid
(Cork Oak) )
constituent
Maytenus
Celastraceae T Leaves -
ilicifolia
) Euphorbia
Euphorbiaceae ) - -
species
Flacourtiaceae - - -
Guttiferae - - -
0.100-0.709
. . mg/g
Cannabaceae Cannabis sativa Roots »
(supercritical
CO2 extract)
Asteraceae - - -
Fabaceae - - -
Myrtaceae - - -

Note: This table primarily reflects data for friedelin due to the scarcity of quantitative analysis
for Cerin. Cerin is expected to be a minor component in these sources.

Biosynthesis of Cerin

Cerin is biosynthetically derived from friedelin. The biosynthesis of friedelin begins with the
cyclization of 2,3-oxidosqualene, which undergoes a series of rearrangements to form the
friedelane skeleton. Cerin is subsequently formed through the hydroxylation of friedelin at the
C-2 position, a reaction likely catalyzed by a cytochrome P450 monooxygenase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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